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Compound of Interest

Compound Name: 3,4-Dehydro-6-hydroxymellein

Cat. No.: B073438

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dehydro-6-hydroxymellein is a naturally occurring isocoumarin, a class of phenolic
compounds known for their diverse biological activities. This technical guide provides a
comprehensive overview of the current knowledge on 3,4-Dehydro-6-hydroxymellein,
including its chemical properties, natural sources, biosynthesis, and known biological activities
within the broader context of isocoumarins. While specific quantitative data and detailed
experimental protocols for this particular compound are limited in publicly available literature,
this document consolidates the existing information to serve as a valuable resource for
research and development.

Chemical and Physical Properties

3,4-Dehydro-6-hydroxymellein, with the systematic IUPAC name 6,8-dihydroxy-3-
methylisochromen-1-one, is a polyketide metabolite. Its fundamental properties are
summarized in the table below.
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Property Value Source

Molecular Formula C10HsOa4 PubChem

Molecular Weight 192.17 g/mol PubChem

CAS Number 1204-37-1 PubChem

Appearance Solid (form not specified) General chemical knowledge

- Soluble in organic solvents like _
Solubility General chemical knowledge
methanol, ethanol, and DMSO

Natural Occurrence

3,4-Dehydro-6-hydroxymellein has been identified as a metabolite in several fungal species.
Notably, it has been isolated from Conoideocrella tenuis and various species of Streptomyces.
[1] Isocoumarins, in general, are widely distributed in nature and have been isolated from a
variety of fungi, bacteria, plants, and insects.[2][3][4][5][6]

Biosynthesis

The biosynthesis of 3,4-Dehydro-6-hydroxymellein is intrinsically linked to the formation of
the more extensively studied compound, 6-hydroxymellein. It is understood to be a key
intermediate in the polyketide synthesis pathway. This process is catalyzed by a Type |
polyketide synthase (PKS). The proposed biosynthetic pathway originates from acetyl-CoA and
malonyl-CoA units.

The non-reducing polyketide synthase TerA is responsible for the assembly of the polyketide
chain. Subsequently, a collaborating PKS-like protein, TerB, which contains a functional
ketoreductase domain, is believed to catalyze the reduction of the dehydro- intermediate to
yield 6-hydroxymellein.
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Biosynthesis of 6-hydroxymellein from acetyl-CoA and malonyl-CoA.

Biological Activities

While specific quantitative biological data for 3,4-Dehydro-6-hydroxymellein is not extensively
documented, the isocoumarin class of compounds exhibits a wide range of pharmacological
activities. Extrapolation from related compounds suggests potential areas of interest for future
research.

Anti-inflammatory Activity

Many isocoumarins have demonstrated anti-inflammatory properties.[7][8][9][10][11] The
mechanism of action for some of these compounds involves the inhibition of pro-inflammatory
mediators such as nitric oxide (NO) and the modulation of signaling pathways like NF-kB and
MAPK. Given its structural similarity to other bioactive isocoumarins, 3,4-Dehydro-6-
hydroxymellein is a candidate for investigation as an anti-inflammatory agent.

Antifungal Activity

Antifungal activity is another common characteristic of isocoumarins.[9][12][13] Various mellein
derivatives have shown efficacy against a range of fungal pathogens. The specific minimum
inhibitory concentrations (MICs) vary depending on the fungal species and the specific
isocoumarin derivative. Further studies are required to determine the antifungal potential of 3,4-
Dehydro-6-hydroxymellein.

Other Potential Activities

Isocoumarins have also been reported to possess cytotoxic, antibacterial, and enzyme
inhibitory activities.[2][14] The broad bioactivity of this class of compounds underscores the
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potential for 3,4-Dehydro-6-hydroxymellein to be a valuable lead compound in drug discovery
programs.

Experimental Protocols

Detailed experimental protocols for the specific isolation, synthesis, and biological evaluation of
3,4-Dehydro-6-hydroxymellein are not readily available in the reviewed literature. However,
general methodologies for the study of isocoumarins can be adapted.

General Isolation and Purification Workflow

The isolation of isocoumarins from fungal cultures typically involves a series of
chromatographic techniques. A general workflow is outlined below.
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A generalized workflow for the isolation and purification of isocoumarins.

Conclusion and Future Directions

3,4-Dehydro-6-hydroxymellein is a naturally occurring isocoumarin with a defined chemical
structure and a known role as a biosynthetic precursor. While direct evidence of its specific
biological activities is currently sparse, the well-documented pharmacological properties of the
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broader isocoumarin class suggest that it holds potential for further investigation, particularly in
the areas of anti-inflammatory and antifungal research.

Future research should focus on:

« |solation and Scale-up: Developing efficient methods for the isolation of 3,4-Dehydro-6-
hydroxymellein from natural sources or through chemical synthesis to enable thorough
biological evaluation.

e Quantitative Biological Screening: Performing comprehensive in vitro and in vivo studies to
determine the specific IC50 and MIC values against a panel of inflammatory markers and
microbial strains.

e Mechanism of Action Studies: Elucidating the specific signaling pathways and molecular
targets through which 3,4-Dehydro-6-hydroxymellein exerts its biological effects.

A deeper understanding of this compound will contribute to the growing body of knowledge on
isocoumarins and may lead to the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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